Cas no 66673-40-3 ((5R)-5-(hydroxymethyl)pyrrolidin-2-one)

(5R)-5-(Hydroxymethyl)pyrrolidin-2-one is a chiral lactam derivative characterized by a hydroxymethyl substituent at the 5-position of the pyrrolidin-2-one ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, owing to its stereospecificity and functional group versatility. The hydroxyl group enhances its reactivity, enabling further derivatization, while the lactam ring provides structural rigidity. Its enantiomeric purity makes it suitable for asymmetric synthesis applications. The compound is typically utilized in research settings for the development of novel therapeutic agents, where precise stereochemistry is critical. Storage under inert conditions is recommended to preserve stability.
(5R)-5-(hydroxymethyl)pyrrolidin-2-one structure
66673-40-3 structure
Product Name:(5R)-5-(hydroxymethyl)pyrrolidin-2-one
CAS No:66673-40-3
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD00077791
CID:58496
PubChem ID:7128291
Update Time:2025-10-19

(5R)-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-5-(Hydroxymethyl)-2-pyrrolidinone
    • 5-Hydroxymethylpyrrolidin-2-one
    • D-Pyroglutaminol
    • R-(-)-5-(Hydroxymethyl)-2-pyrrolidinone
    • (R)-5-(Hydroxymethyl)-2-pyrrolidinone
    • (R)-(-)-5-hydroxymethyl-2-pyrrolidinone
    • (R)-5-(hydroxymethyl)pyrrolidin-2-one
    • (R)-5-Hydroxymethyl-pyrrolidin-2-one
    • 5-(hydroxymethyl)pyrrolidin-2-one
    • 5-Hydroxymethyl-pyrrolidin-2-one
    • (-)-d-pyroglutamol
    • (5R)-5-(hydroxymethyl)-2-pyrrolidinone
    • (R)-(-)-5-(hydroxymethyl)-2-pyrrolidone
    • (R)-(-)-5-Hydroxymethylpyrrolidin-2-one
    • 5-(Hydroxymethyl)-2-pyrrolidinone
    • (5R)-5-(hydroxymethyl)pyrrolidin-2-one
    • 2-Pyrrolidinone, 5-(hydroxymethyl)-, (5R)-
    • PubChem13848
    • KSC490E3T
    • MFCD00077791
    • Q-200027
    • F9995-1839
    • AM20100613
    • (R)-5-hydroxymethyl-2-pyrrolidinone
    • EN300-88410
    • SCHEMBL223376
    • HOBJEFOCIRXQKH-SCSAIBSYSA-N
    • DTXSID50427824
    • AKOS005146056
    • AKOS015856166
    • AC-4424
    • H1241
    • 66673-40-3
    • (R)-(-)-5-(Hydroxymethyl)-2-pyrrolidinone, 99%
    • (5R)-5-hydroxymethylpyrollidin-2-one
    • (r)-(--)-5-hydroxymethyl-2-pyrrolidone
    • (R)-(-)-5-(hydroxymethyl)pyrrolidin-2-one
    • CS-W001840
    • Q-102904
    • GS-4511
    • A8973
    • (R)-5-hydroxymethylpyrrolidin-2-one
    • (5R)-5-hydroxymethyl-2-pyrrolidinone
    • (5R)-5-(Hydroxymethyl)-2-pyrrolidinone (ACI)
    • 2-Pyrrolidinone, 5-(hydroxymethyl)-, (R)- (ZCI)
    • (-)-5-(Hydroxymethyl)-2-pyrrolidinone
    • (5R)-5-Hydroxymethylpyrrolidin-2-one
    • (R)-5-Hydroxymethyl-2-pyrrolidone
    • (R)-5-Oxopyrrolidine-2-methanol
    • 2-Pyrrolidinone 5-(hydroxymethyl)-, (5R)-
    • (5R)-5-(Hydroxymethyl)-2-pyrrolidinone; (R)-5-Oxopyrrolidine-2-methanol;
    • MDL: MFCD00077791
    • Inchi: 1S/C5H9NO2/c7-3-4-1-2-5(8)6-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
    • InChI Key: HOBJEFOCIRXQKH-SCSAIBSYSA-N
    • SMILES: OC[C@H]1CCC(N1)=O
    • BRN: 5728422

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1808 (rough estimate)
  • Melting Point: 83.0 to 87.0 deg-C
  • Boiling Point: 147-149 °C/0.06 mmHg(lit.)
  • Flash Point: 163℃
  • Refractive Index: -31 ° (C=5, EtOH)
  • PSA: 49.33
  • LogP: -0.41390
  • Specific Rotation: -27° ~ -33° (c=5 in EtOH)
  • Optical Activity: [α]20/D −31°, c = 5 in ethanol
  • Solubility: Soluble in water.

(5R)-5-(hydroxymethyl)pyrrolidin-2-one Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:3-10
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R36/37/38

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